Cas no 1780215-89-5 (2,2-difluoro-2-(oxan-3-yl)acetic acid)

• Product Name: 2,2-difluoro-2-(oxan-3-yl)acetic acid
• CAS No: 1780215-89-5
• MF: C₇H₁₀F₂O₃
• MW: 180.149309635162
• MDL: MFCD28540742
• CID: 4613433
• PubChem ID: 84718329
• Update Time: 2025-06-14

2,2-difluoro-2-(oxan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Difluoro-(tetrahydro-pyran-3-yl)-acetic acid
• 2,2-difluoro-2-(oxan-3-yl)acetic acid

• MDL： MFCD28540742
• Inchi： 1S/C7H10F2O3/c8-7(9,6(10)11)5-2-1-3-12-4-5/h5H,1-4H2,(H,10,11)
• InChI Key： QOIWIBPFWFSTLX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(F)(F)C1CCCOC1

Additional information on 2,2-difluoro-2-(oxan-3-yl)acetic acid

Comprehensive Overview of 2,2-Difluoro-2-(oxan-3-yl)acetic Acid (CAS No. 1780215-89-5)

2,2-Difluoro-2-(oxan-3-yl)acetic acid (CAS No. 1780215-89-5) is a fluorinated carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a tetrahydropyran (oxane) ring substituted with two fluorine atoms at the alpha position of the acetic acid moiety, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of enzyme inhibitors and metabolically stable compounds, aligning with the growing demand for novel therapeutic agents.

The synthesis of 2,2-difluoro-2-(oxan-3-yl)acetic acid involves multi-step organic reactions, including fluorination and ring formation strategies. Its CAS number 1780215-89-5 serves as a critical identifier in chemical databases, ensuring accurate tracking in regulatory and commercial contexts. Recent studies highlight its role in optimizing lipophilicity and bioavailability in drug candidates, addressing key challenges in modern medicinal chemistry. This aligns with the industry's focus on green chemistry and sustainable synthesis, as researchers seek eco-friendly routes to fluorinated building blocks.

In agrochemical applications, 2,2-difluoro-2-(oxan-3-yl)acetic acid derivatives have shown promise as precursors for herbicides and plant growth regulators. The fluorine atoms enhance binding affinity to biological targets, while the oxane ring contributes to stability under environmental conditions. This dual functionality resonates with current trends in precision agriculture, where efficiency and environmental safety are paramount. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, ensuring purity and consistency in industrial applications.

The compound's physicochemical properties, including its pKa and solubility profile, make it suitable for formulation in both aqueous and organic media. Its molecular weight and logP value are frequently discussed in QSAR (Quantitative Structure-Activity Relationship) studies, reflecting the broader scientific interest in structure-activity optimization. As the pharmaceutical industry shifts toward targeted therapies, derivatives of CAS 1780215-89-5 are being investigated for their potential in cancer treatment and neurological disorders, areas where fluorinated compounds have historically demonstrated efficacy.

From a commercial perspective, suppliers of 2,2-difluoro-2-(oxan-3-yl)acetic acid emphasize its high purity (>98%) and compliance with Good Manufacturing Practices (GMP). The compound's stability under storage conditions (typically 2–8°C) ensures long-term usability, a critical factor for large-scale production. Regulatory frameworks such as REACH and FDA guidelines govern its handling, underscoring its safety profile when used as directed. These aspects align with the increasing consumer demand for transparency and safety in chemical supply chains.

Emerging applications of CAS 1780215-89-5 extend to material science, where its fluorinated structure contributes to the development of specialty polymers with enhanced thermal and chemical resistance. This intersects with the booming interest in high-performance materials for electronics and coatings. Furthermore, computational chemistry tools like molecular docking are being employed to predict its interactions with biological targets, accelerating the discovery of new derivatives with tailored properties.

In conclusion, 2,2-difluoro-2-(oxan-3-yl)acetic acid represents a versatile scaffold with cross-disciplinary relevance. Its CAS registry number 1780215-89-5 ensures unambiguous identification across scientific literature and patents. As research continues to uncover its potential, this compound is poised to play a pivotal role in advancing drug discovery, sustainable agriculture, and innovative materials, addressing some of the most pressing challenges in science and industry today.